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Compound of Interest

Compound Name: Reactive blue 181

Cat. No.: B1178194 Get Quote

In-depth Technical Guide: Reactive Blue 181
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifiers, properties,

and available experimental data for the anthraquinone dye, Reactive Blue 181. The

information is intended to support researchers, scientists, and professionals in the fields of

chemistry, materials science, and drug development in their understanding and potential

applications of this compound.

Core Chemical Identifiers and Properties
Reactive Blue 181 is a synthetic dye belonging to the class of anthraquinone dyes. While

detailed structural information and a complete set of chemical identifiers are not readily

available in public chemical databases, the following information has been compiled from

various sources.

Chemical Identity
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Identifier Value Source

Chemical Name Reactive Blue 181 Common Name

CAS Number 126601-88-5 Chemical Abstracts Service

Synonyms C.I. Reactive Blue 181 Industrial Nomenclature

Molecular Formula C₃₂H₂₂N₆Na₂O₆S₂ (Unconfirmed)

Note: The molecular formula is based on limited available information and requires further

experimental validation.

Experimental Protocols
A significant area of research concerning Reactive Blue 181 is its environmental impact and

degradation. The following section details an experimental protocol for the degradation of this

dye using advanced oxidation processes.

Degradation of Reactive Blue 181 via Heterogeneous
Fenton and Sono-Fenton Processes
This protocol is adapted from a study on the degradation of Reactive Blue 181 in aqueous

solutions.[1]

Objective: To degrade Reactive Blue 181 using heterogeneous Fenton and Sono-Fenton

processes to reduce its environmental persistence.

Materials:

Reactive Blue 181 (CAS 126601-88-5)

Modified Fly Ash (as a heterogeneous catalyst)

Hydrogen Peroxide (H₂O₂)

Sulfuric Acid (H₂SO₄) or Sodium Hydroxide (NaOH) for pH adjustment

Deionized Water
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Reaction Vessel

Ultrasonic Bath (for Sono-Fenton process)

Magnetic Stirrer

pH Meter

Spectrophotometer for concentration analysis

Methodology:

Preparation of Reactive Blue 181 Solution: Prepare a stock solution of Reactive Blue 181
in deionized water at a desired concentration.

Reaction Setup:

For the Fenton process, add a specific volume of the Reactive Blue 181 solution to a

reaction vessel equipped with a magnetic stirrer.

For the Sono-Fenton process, place the reaction vessel within an ultrasonic bath.

pH Adjustment: Adjust the pH of the solution to the desired level (e.g., pH 3) using sulfuric

acid or sodium hydroxide.

Catalyst Addition: Add a measured amount of the modified fly ash catalyst to the solution.

Initiation of Reaction:

For the Fenton process, add the required concentration of hydrogen peroxide to the

solution while stirring.

For the Sono-Fenton process, simultaneously add the hydrogen peroxide and switch on

the ultrasonic bath.

Sampling and Analysis: At regular time intervals, withdraw samples from the reaction

mixture. Analyze the concentration of Reactive Blue 181 using a spectrophotometer at its

maximum absorbance wavelength to determine the extent of degradation.
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Data Analysis: Calculate the degradation efficiency at each time point and determine the

reaction kinetics.

Logical Workflow for Dye Degradation Experiment
The following diagram illustrates the logical workflow for the described experimental protocol.
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Workflow for the degradation of Reactive Blue 181.
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Signaling Pathways and Biological Activity
Currently, there is no publicly available scientific literature that directly implicates Reactive
Blue 181 in any specific biological signaling pathways. The primary focus of research on this

dye has been on its industrial applications in textiles and its subsequent environmental fate and

remediation.

While some reactive dyes have been utilized as tools in biological research, for example as

inhibitors of certain enzymes, no such activity has been documented for Reactive Blue 181.

Further research would be required to explore any potential interactions of this molecule with

biological systems and its effects on cellular signaling.

Experimental Workflow for Investigating Biological
Activity
Should a researcher wish to investigate the potential biological effects of Reactive Blue 181, a

general workflow is proposed below.
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Workflow for investigating the biological activity of Reactive Blue 181.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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